Cas no 66715-21-7 (4H-1-Benzopyran, 2-(4-methylphenyl)-)

• Product name: 4H-1-Benzopyran, 2-(4-methylphenyl)-
• CAS No: 66715-21-7
• MF: C₁₆H₁₄O
• MW: 222.28176
• CID: 395916
• PubChem ID: 71375001

4H-1-Benzopyran, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-4H-chromene
• 2-(p-Tolyl)-4H-chromene
• 2-(4-Methylphenyl)-4H-1-benzopyran
• 66715-21-7
• DTXSID30797754

• Inchi： InChI=1S/C16H14O/c1-12-6-8-14(9-7-12)16-11-10-13-4-2-3-5-15(13)17-16/h2-9,11H,10H2,1H3
• InChI Key： MJTCSCOWIKIGIL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CCC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 222.10452
• Monoisotopic Mass: 222.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23